Chondrosine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chondrosine is a disaccharide unit of chondroitins 4-sulfate and 6-sulfate . It is also known as 2-Amino-2-deoxy-3-O-β-D-glucopyranurosyl-D-galactose .
Synthesis Analysis
The bioavailability of this compound was evaluated by its direct measurement as found in the blood plasma following removal of plasma proteins by perchloric acid . The postcolumn HPLC determination of this compound was performed on an SCX column (6mm i.d. 150mm), 0.35mol/l boric acid (pH 5.2 adjusted by 0.1mol/l NaOH) as an eluent (0.9ml/min), 0.5% 2-cyanoacetamide and 1.0 M NaOH as fluorogenic reagents (0.25ml/min each) with a fluorescence detector (ex. 331nm, em. 383nm) .Molecular Structure Analysis
The molecular formula of this compound is C12H21NO11 . The structure of this compound monohydrate was determined by an X-ray study . The zwitter-ionic character of the molecule and the intermolecular hydrogen bondings stabilize the crystal structure .Chemical Reactions Analysis
This compound was absorbed after oral administration with two phases having two maximum values, 7.8±5.4 and 4.0±1.9 at 15μg/ml and 120min, respectively; it disappeared from the blood flow very quickly after intravenous administration .Physical and Chemical Properties Analysis
This compound is a compound with a molecular weight of 355.30 . It forms crystals from aqueous ethanol .Mechanism of Action
The effect of chondrosine in people with osteoarthritis is likely the result of a number of reactions including its anti-inflammatory activity, the stimulation of the synthesis of proteoglycans and hyaluronic acid, and the decrease in catabolic activity of chondrocytes, inhibiting the synthesis of proteolytic enzymes, nitric oxide, and other substances that contribute to damage the cartilage matrix and cause death of articular chondrocytes .
Safety and Hazards
Future Directions
Properties
CAS No. |
499-14-9 |
---|---|
Molecular Formula |
C12H21NO11 |
Molecular Weight |
355.29 g/mol |
IUPAC Name |
6-(2-amino-4,5,6-trihydroxy-1-oxohexan-3-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C12H21NO11/c13-3(1-14)9(5(17)4(16)2-15)23-12-8(20)6(18)7(19)10(24-12)11(21)22/h1,3-10,12,15-20H,2,13H2,(H,21,22) |
InChI Key |
WNWNYJSOBYTXFA-UHFFFAOYSA-N |
Isomeric SMILES |
C([C@H]([C@@H]([C@@H]([C@H](C=O)N)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O)O)O)O |
SMILES |
C(C(C(C(C(C=O)N)OC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O |
Canonical SMILES |
C(C(C(C(C(C=O)N)OC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.